Methyl 4,4,5,5,5-pentafluoropent-2-ynoate

• Molecular Formula: C6H3F5O2
• Molecular Weight: 202.08 g/mol
• IUPAC Name: methyl 4,4,5,5,5-pentafluoropent-2-ynoate
• InChI: InChI=1S/C6H3F5O2/c1-13-4(12)2-3-5(7,8)6(9,10)11/h1H3
• InChI Key: VTBVSMHDFSNWBJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C#CC(C(F)(F)F)(F)F
• CAS No.: 104721-32-6

Description

Methyl 4,4,5,5,5-pentafluoropent-2-ynoate is an organic compound characterized by the presence of a methyl ester group and a pentafluorinated alkyne. This compound is of interest due to its unique chemical properties, which make it useful in various scientific and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Methyl 4,4,5,5,5-pentafluoropent-2-ynoate typically involves the reaction of pentafluoropropene with acetylene in the presence of a catalyst. The reaction conditions often require a controlled environment with specific temperature and pressure settings to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale chemical reactors where the reactants are combined under optimized conditions. The process may include steps such as purification and distillation to isolate the final product.

Chemical Reactions Analysis

Types of Reactions

Methyl 4,4,5,5,5-pentafluoropent-2-ynoate can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding carboxylic acids.

Reduction: Reduction reactions can convert the alkyne group to an alkene or alkane.

Substitution: The fluorine atoms can be substituted with other functional groups under specific conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and nucleophiles for substitution reactions. The conditions vary depending on the desired reaction, often involving specific solvents and temperatures.

Major Products

The major products formed from these reactions include carboxylic acids, alkenes, alkanes, and various substituted derivatives, depending on the reaction pathway chosen.

Scientific Research Applications

Methyl 4,4,5,5,5-pentafluoropent-2-ynoate has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, particularly in the development of fluorinated compounds.

Biology: Researchers use it to study the effects of fluorinated compounds on biological systems.

Industry: The compound is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of Methyl 4,4,5,5,5-pentafluoropent-2-ynoate involves its interaction with various molecular targets. The presence of fluorine atoms can influence the compound’s reactivity and interaction with enzymes and other proteins. The pathways involved often include the formation of reactive intermediates that can participate in further chemical transformations.

Comparison with Similar Compounds

Similar Compounds

• Ethyl 4,4,5,5,5-pentafluoropent-2-ynoate
• Methyl pent-4-ynoate

Uniqueness

Methyl 4,4,5,5,5-pentafluoropent-2-ynoate is unique due to its high degree of fluorination, which imparts distinct chemical properties such as increased stability and reactivity. This makes it particularly valuable in applications where these properties are desired.